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Cat. No.: B3327455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-2-Phosphoglyceric acid (2-PG), a stereoisomer of D-glyceric acid, is a critical intermediate

metabolite in the glycolysis pathway.[1] It is formed from the isomerization of 3-

phosphoglycerate by the enzyme phosphoglyceromutase and is subsequently converted to

phosphoenolpyruvate (PEP) by enolase.[1] The accurate quantification of 2-PG in tissue

samples is essential for studying metabolic regulation, analyzing glycolytic flux in various

physiological and pathological states like cancer, and understanding the mechanism of action

for therapeutic agents that target metabolic pathways.[2] This document provides a detailed

overview and protocols for the primary methods of 2-PG quantification in tissue.

Role in Glycolysis
D-2-Phosphoglyceric acid is positioned at a key junction in the energy-generating phase of

glycolysis. Its concentration can provide insights into the activity of upstream and downstream

enzymatic reactions.
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Glycolysis Payoff Phase (Simplified)

3-Phospho-D-glycerate 2-Phospho-D-glycerate
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Tissue Sample Collection

Rapid Quenching
(e.g., Liquid N2)

Homogenization &
Metabolite Extraction

(Cold Solvent)

Sample Clarification
(Centrifugation)

Analysis Method

LC-MS/MS

 High Specificity

Enzymatic Assay

 High Throughput

Data Acquisition
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Need to distinguish
2-PG from 3-PG?

High sample volume?
(>100s)

 No

Choose LC-MS/MS
(High Specificity)

 Yes

Choose Enzymatic Assay
(High Throughput)

 Yes

Consider LC-MS/MS
(Higher Sensitivity)

 No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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